Cas no 2168723-16-6 (1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one)
1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one
- 2168723-16-6
- EN300-1268897
- 1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxypropan-1-one
-
- Inchi: 1S/C10H15NO3S/c1-6-8(4-5-12)15-10(11-6)9(13)7(2)14-3/h7,12H,4-5H2,1-3H3
- InChI Key: QRMOTNSMLNBTHL-UHFFFAOYSA-N
- SMILES: S1C(C(C(C)OC)=O)=NC(C)=C1CCO
Computed Properties
- Exact Mass: 229.07726451g/mol
- Monoisotopic Mass: 229.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 87.7Ų
1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1268897-1.0g |
1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxypropan-1-one |
2168723-16-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1268897-50mg |
1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxypropan-1-one |
2168723-16-6 | 50mg |
$744.0 | 2023-10-02 | ||
| Enamine | EN300-1268897-100mg |
1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxypropan-1-one |
2168723-16-6 | 100mg |
$779.0 | 2023-10-02 | ||
| Enamine | EN300-1268897-250mg |
1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxypropan-1-one |
2168723-16-6 | 250mg |
$814.0 | 2023-10-02 | ||
| Enamine | EN300-1268897-500mg |
1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxypropan-1-one |
2168723-16-6 | 500mg |
$849.0 | 2023-10-02 | ||
| Enamine | EN300-1268897-1000mg |
1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxypropan-1-one |
2168723-16-6 | 1000mg |
$884.0 | 2023-10-02 | ||
| Enamine | EN300-1268897-2500mg |
1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxypropan-1-one |
2168723-16-6 | 2500mg |
$1735.0 | 2023-10-02 | ||
| Enamine | EN300-1268897-5000mg |
1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxypropan-1-one |
2168723-16-6 | 5000mg |
$2566.0 | 2023-10-02 | ||
| Enamine | EN300-1268897-10000mg |
1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxypropan-1-one |
2168723-16-6 | 10000mg |
$3807.0 | 2023-10-02 |
1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one Related Literature
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one
1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one: A Novel Compound with Potential Therapeutic Applications
1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one, identified by its CAS number 2168723-16-6, represents a promising candidate in the field of pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered significant attention due to its potential pharmacological properties. Recent studies have highlighted its role in modulating cellular pathways associated with inflammation and neurodegenerative diseases, making it a focal point for drug development. The integration of advanced synthetic methodologies has enabled the precise synthesis of this compound, paving the way for further exploration of its biological activities.
The molecular architecture of 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one is distinguished by the presence of a thiazole ring, a heterocyclic structure known for its diverse biological activities. The thiazole ring, specifically the 1,3-thiazol-2-yl moiety, is a critical component in many therapeutic agents, including antifungal and anti-inflammatory drugs. The introduction of a 2-methoxypropan-1-one group further enhances its chemical stability and solubility, which are essential for pharmaceutical formulations. These structural features suggest potential interactions with various biological targets, warranting further investigation into its mechanisms of action.
Recent advancements in computational chemistry have facilitated the elucidation of the molecular interactions of 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one. Molecular docking studies have revealed its ability to bind to specific protein targets, such as the 4-methyl-substituted residues in enzyme active sites. This binding affinity may contribute to its inhibitory effects on key enzymes involved in inflammatory responses. Additionally, the presence of a 2-hydroxyethyl group suggests potential involvement in hydrogen bonding interactions, which could enhance its efficacy in modulating cellular signaling pathways.
Experimental studies have demonstrated the therapeutic potential of 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one in preclinical models. In vitro assays have shown its ability to suppress the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in chronic inflammatory conditions. These findings are supported by in vivo studies where the compound exhibited reduced inflammation in murine models of colitis. The 1,3-thiazol-2-yl ring may act as a scaffold for further functionalization, enabling the development of more potent derivatives with enhanced therapeutic profiles.
The pharmacokinetic properties of 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one have been evaluated to assess its suitability for clinical applications. Studies indicate that the compound exhibits favorable absorption characteristics, with high bioavailability following oral administration. Its metabolic profile suggests minimal hepatic metabolism, which could reduce the risk of hepatic toxicity. The presence of the 2-methoxypropan-1-one group may contribute to its metabolic stability, ensuring prolonged therapeutic effects. These properties make it a viable candidate for further development in drug discovery pipelines.
Current research efforts are focused on optimizing the chemical structure of 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one to enhance its therapeutic potential. Structural modifications, such as the introduction of additional functional groups, are being explored to improve its selectivity for specific targets. For instance, the incorporation of a 5-(2-hydroxyethyl) moiety has been shown to increase its affinity for certain receptors, thereby enhancing its efficacy in targeted therapies. These modifications are being validated through advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.
The potential applications of 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one extend beyond its anti-inflammatory properties. Preliminary studies suggest its involvement in neuroprotective mechanisms, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate oxidative stress and mitochondrial dysfunction, key factors in neuronal degeneration, positions it as a potential therapeutic agent for these conditions. Further research is needed to elucidate the exact mechanisms underlying these effects.
Challenges in the development of 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one include the need for extensive preclinical and clinical testing to establish its safety and efficacy. While in vitro and animal studies have shown promising results, human trials are necessary to confirm its therapeutic potential. Additionally, the compound's long-term effects, particularly in terms of toxicity and pharmacological interactions, require further investigation. These challenges underscore the importance of multidisciplinary approaches in drug development, integrating chemistry, biology, and clinical research.
In conclusion, 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one represents a significant advancement in the field of pharmaceutical science. Its unique molecular structure and potential therapeutic applications highlight the importance of continued research in this area. As studies progress, the compound may offer new avenues for the treatment of various diseases, contributing to the development of more effective and targeted therapies.
2168723-16-6 (1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxypropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)